2-Chloro-N-[(3,3-dimethyl-2-oxo-1H-indol-5-yl)methyl]propanamide

• IUPAC Name: 2-chloro-N-[(3,3-dimethyl-2-oxo-1H-indol-5-yl)methyl]propanamide
• InChI: InChI=1S/C14H17ClN2O2/c1-8(15)12(18)16-7-9-4-5-11-10(6-9)14(2,3)13(19)17-11/h4-6,8H,7H2,1-3H3,(H,16,18)(H,17,19)
• InChI Key: JZSPMMNMVVROHA-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NCC1=CC2=C(C=C1)NC(=O)C2(C)C)Cl
• Molecular Formula: C14H17ClN2O2
• Molecular Weight: 280.75 g/mol

Description

Indole derivatives are a significant heterocyclic system in natural products and drugs. They play a main role in cell biology and have various biologically vital properties. The indole scaffold has been found in many important synthetic drug molecules, which bind with high affinity to multiple receptors, making them useful in developing new derivatives.

Synthesis Analysis

The synthesis of indole derivatives has attracted the attention of the chemical community due to their importance. Various methods of synthesis have been investigated, including the use of different bases and reactions.

Molecular Structure Analysis

Indole is also known as benzopyrrole, which contains a benzenoid nucleus and has 10 π-electrons (two from a lone pair on nitrogen and double bonds provide eight electrons), which makes them aromatic in nature. Similar to the benzene ring, electrophilic substitution occurs readily on indole due to excessive π-electrons delocalization.

Chemical Reactions Analysis

The chemical reactions of indole derivatives can vary widely depending on the specific derivative and conditions. For example, the E-configuration of the chloroalkene scaffold of indiacen B was proved using X-ray analysis.

Physical And Chemical Properties Analysis

Indole derivatives are generally crystalline and colorless in nature with specific odors. The physical and chemical properties can vary depending on the specific derivative.

Mechanism of Action

The mechanism of action of indole derivatives can also vary widely and depends on their specific biological activity. For example, some indole derivatives have shown inhibitory activity against influenza A.

Future Directions

The application of indole derivatives as biologically active compounds for the treatment of various disorders in the human body has attracted increasing attention in recent years. Researchers are interested in synthesizing various scaffolds of indole for screening different pharmacological activities.